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Compound of Interest

Compound Name: Hexyl chloroformate

Cat. No.: B127910

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
Hexyl chloroformate. Adherence to these procedures is critical for ensuring laboratory safety
and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

Hexyl chloroformate is a toxic and corrosive chemical that can cause severe skin burns, eye
damage, and is fatal if swallowed, inhaled, or in contact with skin.[1][2][3] It is also a
combustible liquid.[4] Strict adherence to PPE guidelines is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Body Part

Equipment

Specifications & Rationale

Respiratory

Full-face air-purifying respirator
or Self-Contained Breathing
Apparatus (SCBA)

Required when engineering
controls are insufficient to
maintain airborne
concentrations below exposure
limits.[1][5] Hexyl
chloroformate is toxic if
inhaled.[1][2]

Tightly fitting safety goggles

Provides protection against

splashes and vapors that can

Eyes/Face )
and a face shield cause severe eye damage.[1]
[2][6]
Must be inspected before use.
Chemical-resistant gloves [5][6] Provides protection
Hands (e.g., nitrile, neoprene) against skin contact, which can
be fatal.[3]
Protects skin from splashes
Chemical-resistant clothing and spills.[1][7] Contaminated
Body (e.g., lab coat, coveralls, clothing must be removed
apron) immediately and washed
before reuse.[1][8]
Closed-toe, chemical-resistant _
Feet Protects feet from spills.[5][7]

footwear

Safe Handling and Storage

Proper handling and storage are crucial to prevent exposure and accidents.

o Ventilation: Always handle Hexyl chloroformate in a well-ventilated area, preferably within a

chemical fume hood.[4][6][9]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces as it is a

combustible liquid.[1][4] Use non-sparking tools.[9]
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o Storage: Store in a tightly closed, original container in a dry, cool, and well-ventilated place.
[8][9] The product is stable if stored in its original closed drum.[10] Store locked up and away
from incompatible materials such as strong oxidizing agents, bases, alcohols, and amines.[4]

[9]

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C7H13CIO2

Molecular Weight 164.63 g/mol [2]

CAS Number 6092-54-2

Flash Point 62 °C (143.6 °F) - closed cup
Density 1.007 g/mL at 25 °C

Boiling Point 60-61 °C at 7 mmHg

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.

Table 3: First Aid Measures
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Exposure Route Immediate Action

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[8][9]

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and

Skin Contact ) , . .
water. Seek immediate medical attention.[6][8]

[°]

Rinse cautiously with water for at least 15
minutes, holding the eyelids apart. Remove

Eye Contact contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical
attention.[8][9]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a poison center or

doctor immediately.[1][6]

Spill and Disposal Plan

A clear plan for spills and waste disposal is essential for safety and environmental protection.

Accidental Release Measures:

Evacuate: Immediately evacuate personnel from the spill area and move upwind.[8]

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[1][9]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[9]
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e Clean-up: Use a non-combustible absorbent material like vermiculite, sand, or earth to soak
up the product.[1] Collect the material in a suitable, closed container for disposal.[9]

» Decontamination: Clean the affected surface thoroughly to remove residual contamination.[1]

[6]
Waste Disposal:

o Dispose of Hexyl chloroformate and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[9]

o Excess and expired materials should be handled by a licensed hazardous material disposal
company.[6]

Experimental Workflow: Handling a Hexyl

Chloroformate Spill

The following diagram outlines the step-by-step procedure for managing a Hexyl
chloroformate spill.
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Immediate Actions

Evacuate Area & Alert Others
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:
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'
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:

Collect Waste in Labeled Container

Final

Decontaminate Spill Area

Dispose of Waste via Hazmat Protocol

Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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